Cas no 89816-08-0 (3-Pyridinecarbonitrile, 2-(4-morpholinyl)-4-phenyl-6-(phenylamino)-)

• Product name: 3-Pyridinecarbonitrile, 2-(4-morpholinyl)-4-phenyl-6-(phenylamino)-
• CAS No: 89816-08-0
• MF: C₂₂H₂₀N₄O
• MW: 356.420404434204
• CID: 588250
• PubChem ID: 13198016

3-Pyridinecarbonitrile, 2-(4-morpholinyl)-4-phenyl-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-(4-morpholinyl)-4-phenyl-6-(phenylamino)-
• 6-anilino-2-morpholin-4-yl-4-phenylpyridine-3-carbonitrile
• 6-Anilino-2-(morpholin-4-yl)-4-phenylpyridine-3-carbonitrile
• 89816-08-0
• DTXSID80526637

• Inchi： InChI=1S/C22H20N4O/c23-16-20-19(17-7-3-1-4-8-17)15-21(24-18-9-5-2-6-10-18)25-22(20)26-11-13-27-14-12-26/h1-10,15H,11-14H2,(H,24,25)
• InChI Key： YDVPSIRMLWOVTK-UHFFFAOYSA-N
• SMILES： C1COCCN1C2=C(C(=CC(=N2)NC3=CC=CC=C3)C4=CC=CC=C4)C#N

Computed Properties

• Exact Mass: 356.16371127g/mol
• Monoisotopic Mass: 356.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2Ų
• XLogP3: 4.2